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Executive Summary

Furilazole is a herbicide safener employed in agriculture to protect crops from the phytotoxic
effects of certain herbicides. While designed to be biologically inert in non-target species, its
environmental presence necessitates a thorough understanding of its potential impacts. This
technical guide synthesizes the available scientific data on the effects of furilazole on non-
target organisms and the soil microbiome. Current findings indicate that furilazole is toxic to
aquatic life.[1] Data on its direct impact on soil microorganisms and other terrestrial
invertebrates remains limited. This document presents the existing quantitative data, outlines
relevant experimental protocols, and uses logical diagrams to illustrate potential interaction
pathways.

Effects on Non-Target Organisms

The assessment of a chemical's risk to non-target organisms is a critical component of its
environmental safety profile. This section details the known effects of furilazole on various
non-target species.

Aquatic Organisms
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Furilazole is classified as being toxic to aquatic life with long-lasting effects.[1] This is
substantiated by acute toxicity data for representative aquatic species.

Table 1: Acute Ecotoxicity of Furilazole to Aquatic Organisms

Test Organism  Species Duration Endpoint Value (mgIL)
) Oncorhynchus
Rainbow Trout ) 96 hours LC50 2.2
mykiss
Water Flea Daphnia magna 48 hours EC50 5.8

Data sourced from the AERU Pesticide Properties Database.
Experimental Protocol: Aquatic Ecotoxicity Testing (General Methodology)

Standardized test guidelines, such as those established by the Organisation for Economic Co-
operation and Development (OECD), are utilized to ensure data consistency and reliability.

o Acute Fish Toxicity (OECD 203): This test evaluates the lethal concentration of a substance
to fish over a 96-hour exposure period. The primary endpoint is the LC50, the concentration
estimated to be lethal to 50% of the test fish population.

o Daphnia sp. Acute Immobilisation Test (OECD 202): This test assesses the concentration of
a substance that causes immobilization in 50% of Daphnia magna over a 48-hour exposure.
The endpoint is the EC50.

Terrestrial Invertebrates

Honeybees (Apis mellifera)
The available data suggests that furilazole has a low acute toxicity to honeybees.

Table 2: Acute Toxicity of Furilazole to Honeybees
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Exposure Route Duration Endpoint Value (p g/bee )
Contact 48 hours LD50 >100
Oral 48 hours LD50 >110

Data sourced from the AERU Pesticide Properties Database.
Experimental Protocol: Honeybee Acute Toxicity (General Methodology)

o Contact Toxicity (OECD 214): Honeybees are topically treated with the test substance
dissolved in a suitable solvent.

» Oral Toxicity (OECD 213): Honeybees are fed a sucrose solution containing the test

substance.

o Mortality is recorded over a 48-hour period to determine the LD50, the dose that is lethal to
50% of the tested bees.

Earthworms (Eisenia fetida)

Specific ecotoxicological data for the effect of furilazole on earthworms is not readily available
in the public domain. Given its application to soil, interactions are possible.

Experimental Protocol: Earthworm Acute Toxicity Test (General Methodology - OECD 207)

This laboratory test exposes adult earthworms to the test substance mixed into an artificial soil
substrate. The mortality is assessed after 14 days to determine the LC50. Sub-lethal effects,
such as changes in biomass, can also be evaluated.

Effects on the Soil Microbiome

The soil microbiome is essential for maintaining soil health and fertility. The introduction of any
xenobiotic, including herbicide safeners, has the potential to disrupt its structure and function.

Potential Impacts on Microbial Communities and
Functions
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While direct research on furilazole is scarce, studies on other herbicides and safeners have
shown that they can alter the diversity and composition of soil bacterial and fungal
communities.[2][3] Such alterations can have cascading effects on critical soil processes.

Logical Framework: Furilazole's Potential Soil Interactions

Furilazole
Introduction to Soil

Direct/Indirect Effects

Y

Alteration of
Microbial Community
(

Diversity & Composition)

Y

Impact on
Soil Functions
Key Soil Functions

. . o Mycorrhizal

Click to download full resolution via product page

Caption: Potential pathway of furilazole's influence on the soil microbiome and key soil
functions.
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Soil Enzyme Activity and Respiration

Soil enzyme activities are sensitive indicators of microbial function and can be inhibited or
stimulated by pesticides. Soil respiration, a measure of the total metabolic activity of soil
organisms, can also be affected. There is currently no specific data available for furilazole.

Experimental Workflow: Assessing Furilazole's Impact on Soil Microbial Activity
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Caption: A generalized experimental workflow to determine the effects of furilazole on soil
microbial activity.

Nitrogen-Fixing Bacteria

Nitrogen-fixing bacteria, both symbiotic and free-living, are vital for the nitrogen cycle in
agricultural ecosystems. Some herbicides have been documented to negatively affect their
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populations and activity.[4] The specific impact of furilazole on these microorganisms has not
been reported.

Arbuscular Mycorrhizal Fungi (AMF)

AMF are critical for nutrient uptake in many crops. The effects of pesticides on AMF are varied,
with some causing harm and others having little to no effect. There is a lack of data concerning
the specific interactions between furilazole and AMF.

Environmental Fate and Transport

The persistence and mobility of furilazole in the environment are key factors determining its
potential for exposure to non-target organisms.

Table 3: Environmental Fate Properties of Furilazole

Classification/interpretatio

Property Value
n
Persistence
Soil Aerobic Metabolism (Lab, .
DT50 = 65 days Moderately Persistent
20°C)
Soil Aerobic Metabolism (Field) DT50 = 29 days Non-Persistent
Mobility
Soil Adsorption Coefficient .
188 - 378 mL/g Moderate Mobility
(Koc)
Groundwater Ubiquity Score ) N ]
3.39 High Leachability Potential

(GUS)

Data sourced from the AERU Pesticide Properties Database.

Conceptual Diagram: Furilazole's Environmental Fate
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Furilazole in Soil Environment
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Caption: A schematic illustrating the primary degradation and transport pathways for furilazole
in the soil.

Conclusion and Future Research Directions

The existing data robustly indicates that furilazole is toxic to aquatic organisms. Its impact on
terrestrial non-target organisms appears to be low for honeybees, but data for other key
invertebrates like earthworms is absent. A significant knowledge gap exists regarding the
specific effects of furilazole on the soil microbiome. While its field half-life suggests it is non-
persistent, its high potential for leaching indicates a risk of groundwater contamination.

To form a more complete environmental risk profile for furilazole, future research should
prioritize:

« Soil Microbiome Studies: Investigations into the effects of furilazole on the structure and
function of soil microbial communities, including assessments of soil enzyme activity and
respiration.

e Impact on Functional Guilds: Targeted studies on the effects of furilazole on nitrogen-fixing
bacteria and arbuscular mycorrhizal fungi.

» Terrestrial Ecotoxicology: Standardized toxicity testing on a broader range of non-target
terrestrial invertebrates, particularly earthworms.
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» Degradation Product Analysis: Identification and toxicological evaluation of the major
degradation products of furilazole in soil and water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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